Cas no 1806289-18-8 (4,5-Difluoro-2-(methyl)thiophenol)

• Product Name: 4,5-Difluoro-2-(methyl)thiophenol
• CAS No: 1806289-18-8
• MF: C₇H₆F₂S
• MW: 160.184347629547
• MDL: MFCD22481886
• CID: 4707182
• PubChem ID: 90856320
• Update Time: 2025-08-05

4,5-Difluoro-2-(methyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(methyl)thiophenol
• 4,5-difluoro-2-methylbenzenethiol

• MDL： MFCD22481886
• Inchi： 1S/C7H6F2S/c1-4-2-5(8)6(9)3-7(4)10/h2-3,10H,1H3
• InChI Key： LDJYWZKCVNCZON-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=CC=1C)F)F

Computed Properties

• Exact Mass: 160.01582769g/mol
• Monoisotopic Mass: 160.01582769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4,5-Difluoro-2-(methyl)thiophenol

Introduction to 4,5-Difluoro-2-(methyl)thiophenol (CAS No. 1806289-18-8)

4,5-Difluoro-2-(methyl)thiophenol is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, identified by the CAS number 1806289-18-8, belongs to the thiophene family, which is widely recognized for its role in the synthesis of bioactive molecules and advanced functional materials. The presence of fluorine atoms and a methyl group in its structure imparts distinct chemical reactivity and stability, making it a valuable intermediate in various synthetic applications.

The molecular structure of 4,5-Difluoro-2-(methyl)thiophenol consists of a thiophene ring substituted with two fluorine atoms at the 4- and 5-positions, along with a methyl group at the 2-position. This arrangement creates a molecule with enhanced electronic characteristics, including increased lipophilicity and metabolic stability, which are crucial factors in drug design. The fluorine atoms contribute to the compound's resistance to degradation under physiological conditions, while the methyl group influences its binding affinity to biological targets.

In recent years, 4,5-Difluoro-2-(methyl)thiophenol has been extensively studied for its potential applications in pharmaceutical development. Researchers have explored its utility as a building block in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The fluorinated thiophene core is particularly attractive in drug design due to its ability to modulate pharmacokinetic properties, such as solubility and bioavailability. Additionally, the compound's reactivity allows for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

One of the most compelling aspects of 4,5-Difluoro-2-(methyl)thiophenol is its role in developing novel materials with applications beyond pharmaceuticals. The compound's electronic structure makes it suitable for use in organic semiconductors, light-emitting diodes (LEDs), and photovoltaic devices. Recent advancements in materials science have demonstrated its effectiveness in creating high-performance thin-film transistors (TFTs) and organic photovoltaics (OPVs). The incorporation of fluorine atoms enhances charge transport properties, leading to improved device efficiency.

The synthesis of 4,5-Difluoro-2-(methyl)thiophenol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include halogenation of thiophene derivatives followed by methylation and subsequent fluorination. These steps often utilize specialized catalysts and reagents to ensure high yield and purity. The growing demand for this compound has prompted researchers to optimize synthetic protocols for scalability and cost-effectiveness.

From an academic perspective, 4,5-Difluoro-2-(methyl)thiophenol serves as an excellent model system for studying the effects of fluorination on molecular properties. Computational studies have been conducted to elucidate its electronic structure and reactivity using density functional theory (DFT) calculations. These studies provide insights into how fluorine substitution influences the compound's spectroscopic characteristics and potential interactions with biological targets.

In clinical research, 4,5-Difluoro-2-(methyl)thiophenol has been investigated for its potential therapeutic effects in various diseases. Preclinical studies have shown promising results in inhibiting specific enzymes involved in cancer progression. The compound's ability to selectively target these enzymes without significant off-target effects makes it an attractive candidate for further development into a novel therapeutic agent. Additionally, its structural features suggest potential applications in treating inflammatory diseases by modulating immune responses.

The industrial significance of 4,5-Difluoro-2-(methyl)thiophenol cannot be overstated. Its versatility as a synthetic intermediate has led to its incorporation into numerous patents and commercial products. Companies specializing in fine chemicals have developed robust supply chains to meet the growing demand for this compound. As research continues to uncover new applications, the market for 4,5-Difluoro-2-(methyl)thiophenol is expected to expand further.

In conclusion, 4,5-Difluoro-2-(methyl)thiophenol (CAS No. 1806289-18-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop innovative drugs and advanced materials. As scientific understanding progresses, 4,5-Difluoro-2-(methyl)thiophenol will likely continue to play a pivotal role in shaping the future of chemical research and industrial applications.